N'-[(E)-(6-chloro-4-oxo-4H-chromen-3-yl)methylidene]-4-hydroxy-3-methoxybenzohydrazide

• Molecular Formula: C18H13ClN2O5
• Molecular Weight: 372.8 g/mol
• IUPAC Name: N-[(E)-(6-chloro-4-oxochromen-3-yl)methylideneamino]-4-hydroxy-3-methoxybenzamide
• InChI: InChI=1S/C18H13ClN2O5/c1-25-16-6-10(2-4-14(16)22)18(24)21-20-8-11-9-26-15-5-3-12(19)7-13(15)17(11)23/h2-9,22H,1H3,(H,21,24)/b20-8+
• InChI Key: JBJQLFAMDJRZTD-DNTJNYDQSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)C(=O)N/N=C/C2=COC3=C(C2=O)C=C(C=C3)Cl)O
• SMILES: COC1=C(C=CC(=C1)C(=O)NN=CC2=COC3=C(C2=O)C=C(C=C3)Cl)O

Description

N-[(6-chloro-4-oxo-1-benzopyran-3-yl)methylideneamino]-4-hydroxy-3-methoxybenzamide is a member of chromones.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques and Structural Analysis : New coumarins, including derivatives similar to the specified compound, have been synthesized through various methods. Techniques like FT-IR, NMR, and micro-elemental analysis have been used for characterization, with some studies also performing Density Functional Theory calculations for detailed molecular descriptions (Al-Amiery et al., 2016).

• Antimicrobial Properties : Research on derivatives of 4-hydroxy-chromen-2-one, a structurally similar compound, indicates significant antibacterial activity. These compounds have been evaluated against various bacterial strains, showing bacteriostatic and bactericidal properties (Behrami & Dobroshi, 2019).

Biological Evaluation

• Antimicrobial and Antifungal Activity : Novel N-(4-(8-methoxy-2-oxo-2H-chromen-3-yl) thiazol-2-yl) amide derivatives, closely related to the specified compound, have been synthesized and screened for antimicrobial, antifungal, and antimalarial activities (Shah et al., 2016).

• Cancer Research : Certain coumarin benzoylhydrazones, closely resembling the specified compound, have shown inhibitory effects on the MCL-1 protein, which is involved in cell differentiation in acute myeloid leukemia (Simijonović et al., 2021).

Chemical Transformations and Applications

• Chemical Reactivity and Derivatives : Studies have focused on the chemical reactivity of compounds like 6-methylchromone-3-carbonitrile, leading to the formation of various heterocyclic systems and derivatives (Ibrahim & El-Gohary, 2016).

• Synthesis of Schiff Bases for Antimicrobial Activity : Schiff base derivatives of coumarin compounds have been synthesized and evaluated for antimicrobial activity against different bacterial strains (Mishra et al., 2014).

Molecular Modelling and In-silico Analysis

• MAO Inhibitors and Molecular Docking Studies : Sulfonyl hydrazones derived from similar compounds have been identified as effective inhibitors of monoamine oxidases (MAO-A and MAO-B). These studies include molecular docking and in-silico ADME evaluation to understand binding interactions and pharmacokinetic properties (Abid et al., 2017).